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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177 Get Quote

Despite its classification as an opioid-like compound, the pharmacological and toxicological

properties of AH 8529 remain unknown, according to available scientific and commercial

sources. This substance is currently designated as an analytical reference standard, intended

for research and forensic applications only.

At present, there is a significant lack of publicly available data regarding the specific biological

activity of AH 8529. Information concerning its binding affinity for opioid receptors, in vivo

efficacy, mechanism of action, and pharmacokinetic profile has not been documented in

scientific literature. Consequently, a detailed technical guide on its core pharmacological

properties cannot be compiled.

AH 8529, chemically known as 4-chloro-N-[[1-(dimethylamino)cyclohexyl]methyl]-benzamide, is

structurally categorized as an opioid.[1][2] However, this classification is based on its chemical

structure rather than demonstrated pharmacological effects. Suppliers of this compound

explicitly state that its physiological and toxicological properties have not been investigated.[1]

[2]

Due to the absence of experimental data, the creation of quantitative data tables, detailed

experimental protocols, and signaling pathway diagrams—as requested for an in-depth

technical guide—is not feasible. Further research is required to elucidate the pharmacological

characteristics of AH 8529 and determine its potential biological targets and effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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